Cas no 1448036-97-2 (4-3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl-5-methyl-1-phenyl-1H-pyrazole)

• Product Name: 4-3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl-5-methyl-1-phenyl-1H-pyrazole
• CAS No: 1448036-97-2
• MF: C₂₁H₂₀ClN₃O₃S
• MW: 429.91980266571
• CID: 6567341
• Update Time: 2025-07-01

4-3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl-5-methyl-1-phenyl-1H-pyrazole
• [3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone

• Inchi： 1S/C21H20ClN3O3S/c1-15-20(13-23-25(15)17-5-3-2-4-6-17)21(26)24-12-11-19(14-24)29(27,28)18-9-7-16(22)8-10-18/h2-10,13,19H,11-12,14H2,1H3
• InChI Key： PRFKNGHAWDVHKL-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(C1=C(C)N(C2=CC=CC=C2)N=C1)=O

Additional information on 4-3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl-5-methyl-1-phenyl-1H-pyrazole

4-(3-(4-Chlorobenzenesulfonyl)pyrrolidine-1-carbonyl)-5-methyl-1-phenyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1448036-97-2, named 4-(3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl)-5-methyl-1-phenyl-1H-pyrazole, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring system, a pyrrolidine moiety, and a benzenesulfonyl group. These structural elements contribute to its intriguing chemical properties and potential applications.

The synthesis of this compound involves a series of carefully designed reactions, including sulfonation, acylation, and cyclization. Recent advancements in synthetic methodologies have enabled the efficient construction of such intricate molecules, paving the way for their exploration in various research domains. The incorporation of the phenyl group and the methyl substituent further enhances the molecule's versatility, making it a valuable substrate for both academic and industrial investigations.

In terms of chemical properties, this compound exhibits remarkable stability under physiological conditions, which is a critical attribute for its potential use in drug development. The presence of the sulfonamide group imparts significant bioavailability, while the aromatic rings strong class="highlight">contribute to its lipophilicity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutics targeting various diseases. For instance, research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its unique electronic properties make it a promising candidate for applications in < strong class="highlight">optoelectronics and sensor technologies.

The structural complexity of this compound also makes it an excellent model for studying supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables the formation of self-assembled structures, which could be exploited in the design of advanced materials with tailored functionalities.

In conclusion, 4-(3-(4-chlorobenzenesulfonyl)pyrrolidine-1-carbonyl)-5-methyl-1-phenyl-1H-pyrazole represents a fascinating example of how intricate molecular architectures can be harnessed to address pressing challenges in science and technology. As research continues to uncover its full potential, this compound is poised to make significant contributions to diverse fields ranging from medicine to materials science.